Tinosol Brown RRD

• CAS No.: 4425-36-9
• Molecular Formula: C24H12Na2O8S4
• Molecular Weight: 602.6 g/mol
• IUPAC Name: disodium;[2-(1-sulfonatooxybenzo[e][1]benzothiol-2-yl)benzo[e][1]benzothiol-1-yl] sulfate
• InChI: InChI=1S/C24H14O8S4.2Na/c25-35(26,27)31-21-19-15-7-3-1-5-13(15)9-11-17(19)33-23(21)24-22(32-36(28,29)30)20-16-8-4-2-6-14(16)10-12-18(20)34-24;;/h1-12H,(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2
• InChI Key: QEUFEMFUODMTPB-UHFFFAOYSA-L
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C(=C(S3)C4=C(C5=C(S4)C=CC6=CC=CC=C65)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+]

Description

Comparison with Similar Compounds

Analysis of the Term "RRD" in the Evidence

Instead:

• Medical Context: RRD refers to rhegmatogenous retinal detachment, a sight-threatening condition characterized by retinal tears and fluid accumulation . Key studies compare RRD incidence rates across populations, risk factors (e.g., heavy lifting, myopia), and surgical outcomes . Electroretinography (ERG) findings show reduced a-wave and b-wave amplitudes in RRD-affected eyes, indicating rod and cone dysfunction .
• Machine Learning: RRD also stands for "Relational Representation Distillation," a knowledge distillation method that aligns structural relationships between teacher and student models .

Absence of Data on Tinosol Brown RRD

The evidence lacks any reference to "this compound" as a dye, pigment, or industrial compound. For example:

Potential Misinterpretation of the Term "RRD"

The confusion likely arises from the acronym "RRD" being used in multiple fields:

Context	Definition	Relevant Evidence
Medical (Ophthalmology)	Rhegmatogenous retinal detachment
Machine Learning	Relational Representation Distillation
Chemistry/Pharmacy	No evidence for "this compound"	N/A

Limitations and Recommendations

Data Gaps: No studies in the evidence address chemical compounds named "this compound."

Terminology Clarification: The user should verify whether "RRD" refers to a specific chemical nomenclature or a trademarked product.

Alternative Sources : Peer-reviewed journals in synthetic chemistry or industrial dye manufacturing may provide relevant data, but such sources are absent in the provided evidence.